
Technical Guide: Solubility Profile of 2-
Anilinoethanol in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Anilinoethanol

Cat. No.: B049455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-anilinoethanol, a
key intermediate in the synthesis of various dyes and organic compounds.[1][2] Understanding

its solubility in different organic solvents is crucial for process optimization, purification, and

formulation in various research and development applications.

Qualitative Solubility Profile
2-Anilinoethanol is a colorless to pale yellow liquid.[3] Based on available data, it is described

as being readily soluble in several common organic solvents.

High Solubility: It is reported to be easily soluble in ethanol, ether, and chloroform.[1][4]

Moderate Solubility: It is slightly soluble in water.[1][4]

Quantitative Solubility Data
While qualitative descriptions are useful, quantitative data is essential for precise experimental

design and process scale-up. The following table summarizes the currently available

quantitative solubility data for 2-anilinoethanol. It is important to note that comprehensive

quantitative solubility data in a wide range of organic solvents is not extensively reported in

publicly available literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b049455?utm_src=pdf-interest
https://www.benchchem.com/product/b049455?utm_src=pdf-body
https://www.chembk.com/en/chem/2-Anilinoethanol
https://www.ottokemi.com/specsheet/2-anilino-ethanol-for-synthesis-98.aspx
https://www.benchchem.com/product/b049455?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-anilinoethanol-dic2679.html
https://www.chembk.com/en/chem/2-Anilinoethanol
https://unilongindustry.com/product/2-anilinoethanol-cas-122-98-5/
https://www.chembk.com/en/chem/2-Anilinoethanol
https://unilongindustry.com/product/2-anilinoethanol-cas-122-98-5/
https://www.benchchem.com/product/b049455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Temperature (°C) Solubility (g/L)

Water 20 53[1][3][5][6]

Experimental Protocol for Solubility Determination
To obtain precise solubility data for 2-anilinoethanol in specific organic solvents, a

standardized experimental protocol is required. The isothermal shake-flask method is a reliable

and commonly used technique for determining the equilibrium solubility of a compound.

Objective: To quantitatively determine the equilibrium solubility of 2-anilinoethanol in a

selected organic solvent at a specified temperature.

Materials and Equipment:

2-Anilinoethanol (>98% purity)

Selected organic solvent (analytical grade)

Thermostatic shaker bath or incubator

Analytical balance

Vials or flasks with airtight seals

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., UV-Vis Spectrophotometer, HPLC)

Methodology:

Preparation of Supersaturated Solutions: Add an excess amount of 2-anilinoethanol to a

known volume of the selected organic solvent in a sealed vial. The presence of undissolved

solid is necessary to ensure that equilibrium with the solid phase is achieved.
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Equilibration: Place the vials in a thermostatic shaker bath set to the desired constant

temperature. Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure

that equilibrium is reached. The time required for equilibration should be determined

empirically by taking measurements at different time points until the concentration of the

solute in the solution remains constant.

Phase Separation: Once equilibrium is achieved, stop the agitation and allow the vials to rest

in the thermostatic bath for a sufficient time (e.g., 2-4 hours) to allow the undissolved solid to

settle.

Sample Collection and Preparation: Carefully withdraw a clear aliquot of the supernatant

using a pre-warmed (or pre-cooled to the experimental temperature) syringe. Immediately

filter the aliquot using a syringe filter into a pre-weighed volumetric flask. This step is critical

to remove any undissolved microparticles.

Quantification: Dilute the filtered solution with the solvent to a concentration that falls within

the linear range of the analytical method. Analyze the concentration of 2-anilinoethanol in
the diluted solution using a calibrated analytical instrument. A UV-Vis spectrophotometer is a

common and accessible tool for this purpose, provided a unique absorbance maximum for 2-
anilinoethanol in the specific solvent is identified.

Data Calculation: The solubility is calculated from the measured concentration and the

dilution factor. The results can be expressed in various units, such as g/L, mol/L, or mole

fraction.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of 2-
anilinoethanol solubility.
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Caption: Workflow for experimental solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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